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cerium stearate safety data sheet

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cerium stearate

CAS No.: 10119-53-6

Cat. No.: S1539126

Chemical Identity and Properties

The following table summarizes the key identifiers and physical properties of cerium stearate.

Property Details

CAS Number 10119-53-6 (common); 14536-00-6 (alternate) [1] [2] [3]
Linear Formula (C18H3502)3Ce [1]

IUPAC Name cerium(3+); octadecanoate [1]

Molecular Weight 989.69 g/mol [2]

Appearance White powder or pellets [1]

Melting Point 120 - 124 °C [1]

Hazard and Precautionary Information

The specific hazard classifications (e.g., Hazard Codes) for cerium stearate are not fully detailed in the

available sources. However, the following precautionary statements are indicated [1]:
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e P262: Do not get in eyes, on skin, or on clothing.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

e P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Applications and Synthesis

Cerium stearate is classified as a metallic soap and is used in various industrial and laboratory applications.
It can be synthesized from the reaction of cerium oxide with stearic acid in an inert atmosphere or from

cerium nitrate and potassium stearate [2]. Its common uses include [2]:

¢ As a lubricant and antifoaming agent.
¢ As an antioxidant and stabilizer in the production of plastics.
¢ As a catalyst in the synthesis of polymers.

How to Obtain the Official Safety Data Sheet

For comprehensive safety handling, toxicological data, and first-aid measures, obtaining a full SDS is

essential. Here is a recommended workflow:
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Workflow to Obtain SDS

e Contact the Supplier Directly: The most reliable method. American Elements, a supplier listed in the
search results, offers to auto-deliver an SDS upon request via email [1].

e Check Professional Chemical Databases: Search by its CAS Number (10119-53-6) on professional
chemical safety platforms.

¢ General Web Search: Use a search engine with the query "Cerium stearate SDS CAS 10119-53-6".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [cerium stearate safety data sheet]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1539126#cerium-stearate-safety-data-

sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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